Cas no 893355-94-7 (4-({1,4-dioxa-8-azaspiro4.5decan-8-yl}methyl)-6-(propan-2-yl)-2H-chromen-2-one)
4-({1,4-dioxa-8-azaspiro4.5decan-8-yl}methyl)-6-(propan-2-yl)-2H-chromen-2-one Chemical and Physical Properties
Names and Identifiers
-
- 4-({1,4-dioxa-8-azaspiro4.5decan-8-yl}methyl)-6-(propan-2-yl)-2H-chromen-2-one
- 4-(1,4-dioxa-8-azaspiro[4.5]decan-8-ylmethyl)-6-propan-2-ylchromen-2-one
- 2H-1-Benzopyran-2-one, 4-(1,4-dioxa-8-azaspiro[4.5]dec-8-ylmethyl)-6-(1-methylethyl)-
- AB01288088-01
- NCGC00283804-01
- SR-01000909400-1
- AKOS002289440
- 4-({1,4-dioxa-8-azaspiro[4.5]decan-8-yl}methyl)-6-(propan-2-yl)-2H-chromen-2-one
- SR-01000909400
- 4-(1,4-dioxa-8-azaspiro[4.5]decan-8-ylmethyl)-6-isopropyl-2H-chromen-2-one
- 893355-94-7
- F1864-0065
-
- Inchi: 1S/C20H25NO4/c1-14(2)15-3-4-18-17(11-15)16(12-19(22)25-18)13-21-7-5-20(6-8-21)23-9-10-24-20/h3-4,11-12,14H,5-10,13H2,1-2H3
- InChI Key: LJMTXRXGCSWWJO-UHFFFAOYSA-N
- SMILES: C1(=O)OC2=CC=C(C(C)C)C=C2C(CN2CCC3(OCCO3)CC2)=C1
Computed Properties
- Exact Mass: 343.17835828g/mol
- Monoisotopic Mass: 343.17835828g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 25
- Rotatable Bond Count: 3
- Complexity: 528
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 48Ų
Experimental Properties
- Density: 1.23±0.1 g/cm3(Predicted)
- Boiling Point: 495.4±45.0 °C(Predicted)
- pka: 8.28±0.20(Predicted)
4-({1,4-dioxa-8-azaspiro4.5decan-8-yl}methyl)-6-(propan-2-yl)-2H-chromen-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1864-0065-2μmol |
4-({1,4-dioxa-8-azaspiro[4.5]decan-8-yl}methyl)-6-(propan-2-yl)-2H-chromen-2-one |
893355-94-7 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F1864-0065-5μmol |
4-({1,4-dioxa-8-azaspiro[4.5]decan-8-yl}methyl)-6-(propan-2-yl)-2H-chromen-2-one |
893355-94-7 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1864-0065-10μmol |
4-({1,4-dioxa-8-azaspiro[4.5]decan-8-yl}methyl)-6-(propan-2-yl)-2H-chromen-2-one |
893355-94-7 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1864-0065-20μmol |
4-({1,4-dioxa-8-azaspiro[4.5]decan-8-yl}methyl)-6-(propan-2-yl)-2H-chromen-2-one |
893355-94-7 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F1864-0065-1mg |
4-({1,4-dioxa-8-azaspiro[4.5]decan-8-yl}methyl)-6-(propan-2-yl)-2H-chromen-2-one |
893355-94-7 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F1864-0065-2mg |
4-({1,4-dioxa-8-azaspiro[4.5]decan-8-yl}methyl)-6-(propan-2-yl)-2H-chromen-2-one |
893355-94-7 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F1864-0065-3mg |
4-({1,4-dioxa-8-azaspiro[4.5]decan-8-yl}methyl)-6-(propan-2-yl)-2H-chromen-2-one |
893355-94-7 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1864-0065-4mg |
4-({1,4-dioxa-8-azaspiro[4.5]decan-8-yl}methyl)-6-(propan-2-yl)-2H-chromen-2-one |
893355-94-7 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F1864-0065-5mg |
4-({1,4-dioxa-8-azaspiro[4.5]decan-8-yl}methyl)-6-(propan-2-yl)-2H-chromen-2-one |
893355-94-7 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1864-0065-10mg |
4-({1,4-dioxa-8-azaspiro[4.5]decan-8-yl}methyl)-6-(propan-2-yl)-2H-chromen-2-one |
893355-94-7 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
4-({1,4-dioxa-8-azaspiro4.5decan-8-yl}methyl)-6-(propan-2-yl)-2H-chromen-2-one Related Literature
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
Additional information on 4-({1,4-dioxa-8-azaspiro4.5decan-8-yl}methyl)-6-(propan-2-yl)-2H-chromen-2-one
Comprehensive Analysis of 4-({1,4-dioxa-8-azaspiro[4.5]decan-8-yl}methyl)-6-(propan-2-yl)-2H-chromen-2-one (CAS No. 893355-94-7)
The compound 4-({1,4-dioxa-8-azaspiro[4.5]decan-8-yl}methyl)-6-(propan-2-yl)-2H-chromen-2-one (CAS No. 893355-94-7) is a structurally unique molecule that has garnered significant attention in pharmaceutical and chemical research. Its complex name reflects its intricate architecture, combining a chromen-2-one core with a 1,4-dioxa-8-azaspiro[4.5]decane moiety. This hybrid structure positions it as a promising candidate for various applications, particularly in drug discovery and material science.
Recent trends in scientific literature highlight a growing interest in spirocyclic compounds like this one, due to their potential in modulating biological targets. Researchers are particularly intrigued by its chromen-2-one backbone, which is known for its diverse pharmacological activities, including anti-inflammatory and antioxidant properties. The presence of the propan-2-yl group further enhances its lipophilicity, potentially improving membrane permeability—a critical factor in drug development.
One of the most searched questions in academic databases revolves around the synthetic pathways for such complex molecules. The synthesis of 4-({1,4-dioxa-8-azaspiro[4.5]decan-8-yl}methyl)-6-(propan-2-yl)-2H-chromen-2-one typically involves multi-step reactions, including spirocyclization and O-alkylation techniques. These methods are often optimized for yield and purity, addressing another common query about scalability in industrial applications.
From a structure-activity relationship (SAR) perspective, the compound's azaspiro component is noteworthy. Spirocyclic amines like this are increasingly studied for their ability to confer conformational rigidity, which can enhance binding specificity to biological targets. This aligns with current industry focus on precision medicine and targeted therapies, making CAS No. 893355-94-7 relevant to cutting-edge research.
Environmental and green chemistry considerations are also frequently raised in discussions about such compounds. The 1,4-dioxa segment may influence biodegradability, while the chromen-2-one scaffold could offer renewable sourcing opportunities from natural coumarin derivatives—a topic gaining traction in sustainable chemistry forums.
Analytical characterization of this substance typically employs advanced techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods verify the compound's purity and confirm its three-dimensional configuration—an essential step given the stereochemical complexity introduced by its spiro center.
In material science applications, the chromen-2-one derivatives are being explored for organic electronics due to their photophysical properties. The propan-2-yl substitution pattern in this particular analog might influence its charge transport characteristics, making it interesting for optoelectronic device development.
Regulatory aspects of such novel compounds remain a hot topic. While CAS No. 893355-94-7 isn't classified as hazardous, proper handling protocols should always be followed during research—a point emphasized in recent laboratory safety guidelines that prioritize risk assessment for new chemical entities.
The future research directions for this compound likely involve structure optimization studies to enhance desired properties while minimizing potential side effects. Computational chemistry approaches, including molecular docking and QSAR modeling, are increasingly applied to such efforts—addressing another frequently searched topic about in silico drug design methodologies.
As the scientific community continues to explore heterocyclic compounds with complex architectures, 4-({1,4-dioxa-8-azaspiro[4.5]decan-8-yl}methyl)-6-(propan-2-yl)-2H-chromen-2-one stands out as a compelling case study. Its multifaceted nature bridges several contemporary research themes, from medicinal chemistry innovations to sustainable material development, ensuring its continued relevance in scientific discourse.
893355-94-7 (4-({1,4-dioxa-8-azaspiro4.5decan-8-yl}methyl)-6-(propan-2-yl)-2H-chromen-2-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)